Cas no 3348-73-0 ((1S-cis)-Hexahydro-1H-pyrrolizine-1-methanol)

(1S-cis)-Hexahydro-1H-pyrrolizine-1-methanol structure
3348-73-0 structure
Product Name:(1S-cis)-Hexahydro-1H-pyrrolizine-1-methanol
CAS No:3348-73-0
MF:C8H15NO
MW:141.210802316666
CID:312861
PubChem ID:94259
Update Time:2025-04-19

(1S-cis)-Hexahydro-1H-pyrrolizine-1-methanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-1-methanol,hexahydro-, (1S,7aR)-
    • Laburnine
    • (1S-cis)-Hexahydro-1H-pyrrolizine-1-methanol
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1S-cis)-
    • (+)-Trachelanthamidine
    • UJ1D9E8IRV
    • (+)-Laburnine
    • DTXSID60187124
    • 2,3,5,6,7,7A.BETA.-HEXAHYDRO-1H-PYRROLIZINE-1.BETA.-METHANOL
    • AKOS040735062
    • 1H-Pyrrolizine-1-methanol, hexahydro-, (1S,7aR)-
    • [(1S,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methanol
    • UNII-UJ1D9E8IRV
    • NS00094746
    • TRACHELANTHAMIDINE, (+)-
    • 3348-73-0
    • FS-6708
    • Inchi: 1S/C8H15NO/c10-6-7-3-5-9-4-1-2-8(7)9/h7-8,10H,1-6H2/t7-,8-/m1/s1
    • InChI Key: LOFDEIYZIAVXHE-HTQZYQBOSA-N
    • SMILES: OC[C@H]1CCN2CCC[C@@H]21

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Oil
  • Density: 1.09
  • Boiling Point: 201.6°Cat760mmHg
  • Flash Point: 81.1°C
  • Refractive Index: 1.539
  • PSA: 23.47

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